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An In-depth Technical Guide to the Solubility of Bis(3-dimethylaminopropyl)amine in Organic

Solvents

Introduction
Bis(3-dimethylaminopropyl)amine, also known by trade names such as Polycat® 15 and

Jeffcat® Z-130, is a tertiary amine widely utilized as a catalyst in the production of polyurethane

foams.[1] Its chemical structure, featuring two tertiary amine groups and a secondary amine,

dictates its physical and chemical properties, most notably its solubility profile. Understanding

the solubility of this amine in various organic solvents is critical for formulation scientists,

process chemists, and researchers in the field of polymer chemistry and drug development.

Proper solvent selection is paramount for achieving homogeneous reaction mixtures,

controlling reaction kinetics, ensuring product purity, and developing stable formulations.

This technical guide provides a comprehensive overview of the solubility of bis(3-

dimethylaminopropyl)amine, grounded in established chemical principles and available data. It

is designed to offer field-proven insights and practical methodologies for professionals working

with this versatile compound.

Theoretical Framework of Solubility
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The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which

is a function of intermolecular forces. The solubility of bis(3-dimethylaminopropyl)amine is

influenced by several key structural features:

Polarity and Hydrogen Bonding: The presence of three nitrogen atoms with lone pairs of

electrons allows for hydrogen bonding with protic solvents (e.g., water, alcohols). The

nitrogen atoms act as hydrogen bond acceptors. While the central secondary amine has a

hydrogen atom that can act as a donor, the two terminal tertiary amines do not.[2][3] This

capacity for hydrogen bonding is a primary driver of its solubility in polar protic solvents.

Molecular Size and Shape: The molecule has a flexible aliphatic backbone. While it is not a

small molecule, its non-polar hydrocarbon portions are balanced by the polar amine

functional groups. This balance allows for interaction with a range of solvent polarities.

Basicity: As an amine, the compound is basic. This property does not significantly influence

its solubility in neutral organic solvents but is the reason for its high solubility in acidic

aqueous solutions, where it forms a protonated, highly polar salt.[4]

The interplay of these factors determines whether bis(3-dimethylaminopropyl)amine will be fully

miscible, soluble to a certain extent, or immiscible in a given organic solvent.

Physicochemical Properties
A clear understanding of the physical properties of bis(3-dimethylaminopropyl)amine is

essential for its practical application.
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Property Value Reference(s)

CAS Number 6711-48-4 [5][6]

Molecular Formula C₁₀H₂₅N₃ [5]

Molecular Weight 187.33 g/mol [5]

Appearance
Colorless to yellowish

transparent liquid
[5]

Density 0.841 g/mL at 25 °C [5]

Boiling Point 128-131 °C at 20 mm Hg [5]

Melting Point -78 °C [5]

Flash Point 209 °F (98.3 °C) [5]

pKa 10.40 ± 0.19 (Predicted) [5]

Solubility Profile in Organic Solvents
Based on available technical data and the principles of chemical interactions, the following

table summarizes the solubility of bis(3-dimethylaminopropyl)amine. "Miscible" indicates

solubility in all proportions.
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Solvent Class Solvent Solubility Rationale / Citation

Water Water (H₂O) 425 g/L at 20 °C

High polarity and

extensive hydrogen

bonding.[5]

Alcohols
Methanol, Ethanol,

Isopropanol
Miscible

Polar protic solvents

capable of hydrogen

bonding.[1]

Ketones
Acetone, Methyl Ethyl

Ketone
Miscible

Polar aprotic solvents

with dipole-dipole

interactions.[1]

Ethers
Diethyl Ether,

Tetrahydrofuran (THF)
Soluble

Moderate polarity;

ether oxygen can act

as H-bond acceptor.

[3][7]

Esters Ethyl Acetate Soluble Polar aprotic solvent.

Chlorinated
Dichloromethane,

Chloroform
Soluble

Generally good

solvents for amines.[4]

Aromatics Toluene, Xylene Soluble

Intermediate polarity

allows for sufficient

interaction.[3]

Aliphatics Hexane, Cyclohexane
Partially Soluble /

Soluble

Nonpolar nature limits

interaction, but some

solubility is expected.

[8][9]

Note: For solvents listed as "Soluble" or "Partially Soluble," specific quantitative data is not

readily available in the cited literature. The classification is based on general principles of

amine solubility and qualitative statements.[3][4][8][9]

Experimental Determination of Solubility
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To ensure trustworthiness and provide a self-validating system, a detailed protocol for

determining solubility is essential. The following methods can be employed for qualitative and

quantitative assessment.

Workflow for Solubility Determination
The overall process for systematically determining the solubility of bis(3-

dimethylaminopropyl)amine in a new solvent involves a qualitative assessment followed by a

quantitative measurement if required.
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Qualitative Assessment

Quantitative Measurement (Isothermal Saturation)

Add 0.5 mL of amine to 5 mL of solvent in a vial

Vortex/shake vigorously for 2 minutes

Visually inspect for homogeneity (clarity, no phase separation)

Homogeneous Solution?

Prepare supersaturated mixture of amine in solvent

Yes (Miscible/Soluble)

Insoluble or Partially Soluble

No

Equilibrate at constant temperature (e.g., 24h with stirring)

Allow solids/excess phase to settle

Extract a known volume of the clear supernatant

Determine concentration of amine in the aliquot (e.g., by titration or gravimetric analysis)

Click to download full resolution via product page

Caption: Workflow for solubility testing.
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Detailed Protocol: Visual Miscibility Determination
This protocol provides a straightforward method to determine if bis(3-

dimethylaminopropyl)amine is miscible in a liquid solvent at room temperature.

Materials:

Bis(3-dimethylaminopropyl)amine

Test solvent

Glass vials (e.g., 10 mL) with caps

Volumetric pipettes or graduated cylinders

Vortex mixer

Procedure:

Preparation: In a clean, dry glass vial, add 5.0 mL of the test solvent.

Addition of Solute: Add 0.5 mL of bis(3-dimethylaminopropyl)amine to the solvent.

Mixing: Cap the vial securely and shake vigorously by hand or using a vortex mixer for

approximately 1-2 minutes.

Observation: Place the vial on a flat surface and allow it to stand for 5-10 minutes.

Assessment: Visually inspect the mixture against a well-lit background.

Miscible: The solution is completely clear and homogeneous with no visible phase

separation, cloudiness, or droplets.

Immiscible/Partially Soluble: The mixture appears cloudy, or two distinct liquid layers are

observed.

Detailed Protocol: Isothermal Saturation (Gravimetric
Method)
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This method is used to determine the quantitative solubility of a compound in a solvent at a

specific temperature.[10]

Materials:

Bis(3-dimethylaminopropyl)amine

Test solvent

Temperature-controlled shaker or water bath

Analytical balance

Glass vials with airtight seals

Syringe and solvent-resistant syringe filters (e.g., 0.45 µm)

Pre-weighed evaporating dishes

Procedure:

Preparation of Saturated Solution: Add an excess amount of bis(3-

dimethylaminopropyl)amine to a vial. Then, add a known volume (e.g., 10 mL) of the chosen

organic solvent. An excess of the amine is present if a separate liquid phase or undissolved

portion remains visible.

Equilibration: Seal the vial tightly and place it in a temperature-controlled shaker set to the

desired temperature (e.g., 25 °C). Agitate the mixture for 24-48 hours to ensure equilibrium is

reached.[10]

Sample Collection: After equilibration, stop the agitation and let the vial stand in the

temperature bath for at least 2 hours to allow the phases to separate completely.

Filtration: Carefully draw the clear supernatant (the top solvent layer saturated with the

amine) using a syringe. Attach a syringe filter and dispense a precise volume (e.g., 2.0 mL)

of the clear, saturated solution into a pre-weighed evaporating dish.
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Solvent Evaporation: Place the evaporating dish in a vacuum oven at a temperature

sufficient to evaporate the solvent without degrading the amine.

Mass Determination: Once the solvent is fully evaporated, cool the dish to room temperature

in a desiccator and weigh it on an analytical balance.

Calculation:

Mass of dissolved amine = (Final mass of dish + residue) - (Initial mass of empty dish).

Solubility (g/L) = (Mass of dissolved amine / Volume of aliquot taken) * 1000.

Conclusion
Bis(3-dimethylaminopropyl)amine exhibits a favorable solubility profile for a wide range of

applications, particularly in polyurethane chemistry. It is miscible with polar organic solvents

such as alcohols and ketones and shows good solubility in many other organic media,

including ethers, esters, and aromatic hydrocarbons.[1][3][7] Its solubility is primarily driven by

the polar amine functional groups capable of engaging in hydrogen bonding and dipole-dipole

interactions. For applications requiring precise formulation, the experimental protocols provided

in this guide offer a robust framework for validating solubility in specific solvent systems. This

comprehensive understanding allows researchers and drug development professionals to

make informed decisions, optimizing their processes and ensuring the quality and efficacy of

their final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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